Cas no 1208083-37-7 (6-Bromo-8-chloroimidazo1,2-apyrazine)

• Product Name: 6-Bromo-8-chloroimidazo1,2-apyrazine
• CAS No: 1208083-37-7
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD11846485
• CID: 838842
• PubChem ID: 45789829
• Update Time: 2025-05-26

6-Bromo-8-chloroimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloroimidazo[1,2-a]pyrazine
• QC-6814
• FCH1406289
• AX8157787
• AB0035159
• X9444
• ST24029684
• SY103043
• SCHEMBL24386932
• 1208083-37-7
• DS-0532
• EN300-4267014
• CS-W022466
• AKOS015834948
• DTXSID10672055
• 6-Bromo-8-chloroimidazo[1, 2-a]pyrazine
• 6-Bromo-8-chloroimidazo[1 pound not2-a]pyrazine
• MFCD11846485
• DB-369197
• 6-Bromo-8-chloroimidazo1,2-apyrazine

• MDL： MFCD11846485
• Inchi： 1S/C6H3BrClN3/c7-4-3-11-2-1-9-6(11)5(8)10-4/h1-3H
• InChI Key： QIRIACFCTBDGFD-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CN=C2C(=N1)Cl

Computed Properties

• Exact Mass: 230.92000
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.7

Experimental Properties

• PSA: 30.19000
• LogP: 2.14520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 6-Bromo-8-chloroimidazo1,2-apyrazine

Recent Advances in the Study of 6-Bromo-8-chloroimidazo[1,2-a]pyrazine (CAS: 1208083-37-7) and Its Applications in Chemical Biology and Medicine

6-Bromo-8-chloroimidazo[1,2-a]pyrazine (CAS: 1208083-37-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its imidazo[1,2-a]pyrazine core, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The presence of bromo and chloro substituents at the 6 and 8 positions, respectively, enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent research has focused on the role of 6-Bromo-8-chloroimidazo[1,2-a]pyrazine as a key building block in the development of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK (Janus kinase) and PI3K (phosphoinositide 3-kinase), which are implicated in the pathogenesis of several malignancies. These findings highlight the compound's potential as a scaffold for designing novel kinase-targeted therapeutics.

In addition to its applications in kinase inhibition, 6-Bromo-8-chloroimidazo[1,2-a]pyrazine has also been investigated for its antimicrobial properties. Recent in vitro studies have shown that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. These results suggest that this compound could serve as a promising lead for the development of new antibiotics.

The synthesis of 6-Bromo-8-chloroimidazo[1,2-a]pyrazine has been optimized in recent years to improve yield and scalability. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions, which allow for the efficient introduction of various functional groups at the 6 and 8 positions. These advancements have facilitated the production of diverse libraries of derivatives, enabling high-throughput screening for biological activity. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural features that contribute to the compound's bioactivity, guiding the rational design of more potent and selective analogs.

Despite the promising findings, challenges remain in the development of 6-Bromo-8-chloroimidazo[1,2-a]pyrazine-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include exploring its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, as well as optimizing its drug-like properties for clinical translation.

In conclusion, 6-Bromo-8-chloroimidazo[1,2-a]pyrazine (CAS: 1208083-37-7) represents a valuable chemical entity with diverse applications in chemical biology and medicine. Recent studies have underscored its potential as a kinase inhibitor and antimicrobial agent, while advances in synthetic chemistry have enabled the production of novel derivatives with enhanced bioactivity. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.